Cas no 764667-63-2 (ACETIC ACID, TRIFLUORO-, 2-(3,4,5,6-TETRAHYDROPYRAZINYL)HYDRAZIDE)

• Product Name: ACETIC ACID, TRIFLUORO-, 2-(3,4,5,6-TETRAHYDROPYRAZINYL)HYDRAZIDE
• CAS No: 764667-63-2
• MF: C₆H₉F₃N₄O
• MW: 210.157070875168
• CID: 3343388
• PubChem ID: 10036009
• Update Time: 2025-04-21

ACETIC ACID, TRIFLUORO-, 2-(3,4,5,6-TETRAHYDROPYRAZINYL)HYDRAZIDE Chemical and Physical Properties

Names and Identifiers

• ACETIC ACID, TRIFLUORO-, 2-(3,4,5,6-TETRAHYDROPYRAZINYL)HYDRAZIDE
• 2,2,2-trifluoro-N'-(3,4,5,6-tetrahydropyrazin-2-yl)acetohydrazide
• Acetic acid, trifluoro-, (2Z)-piperazinylidenehydrazide
• Acetic acid, 2,2,2-trifluoro-, (2Z)-2-(2-piperazinylidene)hydrazide; Acetic acid, trifluoro-, (2Z)-2-(2-piperazinylidene)hydrazide (9CI); Acetic acid, trifluoro-, (2Z)-piperazinylidenehydrazide; N-[(2Z)-Piperazin-2-ylidene]-2,2,2-trifluoroacetohydrazide; N'-[(2Z)-Piperazin-2-ylidene]trifluoroacetohydrazide
• (Z)-2,2,2-trifluoro-N'-(piperazin-2-ylidene)acetohydrazide
• SY241112
• 2,2,2-Trifluoroacetic acid (2Z)-2-(2-piperazinylidene)hydrazide
• NS00008087
• 2,2,2-Trifluoro-N'-(piperazin-2-ylidene)acetohydrazide
• FP95705
• SCHEMBL18774234
• N'-[(2Z)-Piperazin-2-ylidene]trifluoroacetohydrazide
• 2,2,2-Trifluoro-N'-((2Z)-piperazin-2-ylidene)acetohydrazide
• CS-M0691
• acetic acid, 2,2,2-trifluoro-, (2z)-2-(2-piperazinylidene)hydrazide
• N'-((Z)-piperazin-2-ylidene)-trifluoroacetohydrazide
• MFCD09833209
• AS-34164
• 764667-63-2
• AKOS015966840
• DTXSID50434513
• 616-320-4
• N-[(2Z)-Piperazin-2-ylidene]-2,2,2-trifluoroacetohydrazide
• 2,2,2-Trifluoro-N-[(Z)-piperazin-2-ylideneamino]acetamide-T11014
• 2,2,2-Trifluoro-N inverted exclamation mark -(piperazin-2-ylidene)acetohydrazide
• 2,2,2-Trifluoro-N-[(Z)-piperazin-2-ylideneamino]acetamide
• 849832-73-1
• AC-8856
• Acetic acid, 2,2,2-triflu...
• 2,2,2-trifluoro-N'-[(2Z)-piperazin-2-ylidene]acetohydrazide
• H9BUL69YLE
• 763105-70-0
• EC 616-320-4
• 2,2,2-trifluoro-N'-(1,2,3,6-tetrahydropyrazin-5-yl)acetohydrazide
• SCHEMBL2853721

• Inchi： 1S/C6H9F3N4O/c7-6(8,9)5(14)13-12-4-3-10-1-2-11-4/h10H,1-3H2,(H,11,12)(H,13,14)
• InChI Key： RKIDLJBEMIARHI-UHFFFAOYSA-N
• SMILES： C(NNC1=NCCNC1)(=O)C(F)(F)F

Computed Properties

• Exact Mass: 210.07284541Da
• Monoisotopic Mass: 210.07284541Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 65.5Ų